Cas no 357154-31-5 (Cyclobutanemethanol, 2-methyl-, (1S,2R)-)
357154-31-5 structure
Product Name:Cyclobutanemethanol, 2-methyl-, (1S,2R)-
CAS No:357154-31-5
MF:C6H12O
MW:100.158882141113
CID:1472289
PubChem ID:94854293
Update Time:2025-04-20
Cyclobutanemethanol, 2-methyl-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanol, 2-methyl-, (1S,2R)-
- EN300-37332324
- 357154-31-5
- rac-[(1R,2S)-2-methylcyclobutyl]methanol
-
- Inchi: 1S/C6H12O/c1-5-2-3-6(5)4-7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
- InChI Key: XKJMEEWZNIOOBO-PHDIDXHHSA-N
- SMILES: OC[C@H]1CC[C@H]1C
Computed Properties
- Exact Mass: 100.08886
- Monoisotopic Mass: 100.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclobutanemethanol, 2-methyl-, (1S,2R)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
357154-31-5 (Cyclobutanemethanol, 2-methyl-, (1S,2R)-) Related Products
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- 19780-79-1(2-Hexyl-1-octanol)
- 10522-26-6(1-Undecanol, 2-methyl-)
- 2425-77-6(2-Hexyl-1-decanol)
- 106-67-2(2-Ethyl-4-methyl-1-pentanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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